Cas no 35554-13-3 (1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide)

1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide structure
35554-13-3 structure
Product Name:1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide
CAS No:35554-13-3
MF:C26H34O9
MW:490.542768955231
CID:920452
PubChem ID:282024
Update Time:2025-04-19

1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide Chemical and Physical Properties

Names and Identifiers

    • 1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide
    • HYDROXYBERSALDEGENIN, 16B, L-ACETATE
    • DTXSID60956938
    • HYDROXYBERSALDEGENIN, L-ACETATE
    • NSC135080
    • NSC-135080
    • 35554-13-3
    • Inchi: 1S/C26H34O9/c1-14(28)35-20-9-16(29)10-24(32)8-6-18-17(25(20,24)13-27)5-7-23(2)22(19(30)11-26(18,23)33)15-3-4-21(31)34-12-15/h3-4,12-13,16-20,22,29-30,32-33H,5-11H2,1-2H3
    • InChI Key: BHCUFRCVBQJPII-UHFFFAOYSA-N
    • SMILES: OC12CC(C(C3=COC(C=C3)=O)C1(C)CCC1C3(C=O)C(CC(CC3(CCC21)O)O)OC(C)=O)O

Computed Properties

  • Exact Mass: 490.22032
  • Monoisotopic Mass: 490.22028266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • PSA: 150.59
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